molecular formula C11H20Cl2N4O2 B2433737 2-Methoxy-N-[(3S,4R)-4-(1-methylimidazol-2-yl)pyrrolidin-3-yl]acetamide;dihydrochloride CAS No. 2243511-73-9

2-Methoxy-N-[(3S,4R)-4-(1-methylimidazol-2-yl)pyrrolidin-3-yl]acetamide;dihydrochloride

Cat. No. B2433737
CAS RN: 2243511-73-9
M. Wt: 311.21
InChI Key: PJCJSEUQWPUQGN-UONRGADFSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Methoxy-N-[(3S,4R)-4-(1-methylimidazol-2-yl)pyrrolidin-3-yl]acetamide;dihydrochloride is a useful research compound. Its molecular formula is C11H20Cl2N4O2 and its molecular weight is 311.21. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Potential

  • The compound has shown promise in cancer research. A study by Al-Sanea et al. (2020) explored similar compounds for anticancer properties. They tested various synthesized compounds on cancer cell lines, finding significant growth inhibition in certain cell lines, indicating potential utility in cancer treatment (Al-Sanea et al., 2020).

Melatonin Receptor Ligands

  • El Kazzouli et al. (2011) investigated a class of compounds including imidazoles as melatonin receptor ligands. They evaluated the affinities of these compounds for binding on melatonin receptors, which could have implications for sleep disorders and circadian rhythm regulation (El Kazzouli et al., 2011).

Synthetic Chemistry

  • The synthesis of various heterocyclic compounds incorporating similar chemical structures has been widely studied. Hocker and Giesecke (2003) provided insights into the synthesis of different imidazole derivatives, which are crucial in developing new pharmaceuticals and materials (Hocker & Giesecke, 2003).

Pharmacological Research

  • Grimwood et al. (2011) explored a κ-opioid receptor antagonist with a chemical structure related to the queried compound. This research is significant in understanding pain management and developing new analgesics (Grimwood et al., 2011).

Antibacterial and Cytotoxic Activities

  • Research by Sa̧czewski et al. (2008) on related compounds revealed their potential as antibacterial and cytotoxic agents. This research contributes to finding new treatments for infections and certain cancers (Sa̧czewski et al., 2008).

Synthesis of Antitumor Compounds

  • The synthesis techniques for compounds like 2-Methoxy-N-[(3S,4R)-4-(1-methylimidazol-2-yl)pyrrolidin-3-yl]acetamide; dihydrochloride have been utilized in the development of antitumor compounds. The work of Bang-guo (2008) in synthesizing an antitumor compound CP724,714 demonstrates the relevance in oncology (Bang-guo, 2008).

properties

IUPAC Name

2-methoxy-N-[(3S,4R)-4-(1-methylimidazol-2-yl)pyrrolidin-3-yl]acetamide;dihydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H18N4O2.2ClH/c1-15-4-3-13-11(15)8-5-12-6-9(8)14-10(16)7-17-2;;/h3-4,8-9,12H,5-7H2,1-2H3,(H,14,16);2*1H/t8-,9-;;/m1../s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PJCJSEUQWPUQGN-UONRGADFSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=CN=C1C2CNCC2NC(=O)COC.Cl.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN1C=CN=C1[C@@H]2CNC[C@H]2NC(=O)COC.Cl.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H20Cl2N4O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

311.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.